Cas no 1448075-85-1 (2-3-(benzenesulfonyl)pyrrolidine-1-carbonylpyridine)

• Product Name: 2-3-(benzenesulfonyl)pyrrolidine-1-carbonylpyridine
• CAS No: 1448075-85-1
• MF: C₁₆H₁₆N₂O₃S
• MW: 316.374842643738
• CID: 6325923
• PubChem ID: 71805573
• Update Time: 2025-05-21

2-3-(benzenesulfonyl)pyrrolidine-1-carbonylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-3-(benzenesulfonyl)pyrrolidine-1-carbonylpyridine
• [3-(benzenesulfonyl)pyrrolidin-1-yl]-pyridin-2-ylmethanone
• CHEMBL3440266
• AKOS024558035
• 1448075-85-1
• 2-[3-(BENZENESULFONYL)PYRROLIDINE-1-CARBONYL]PYRIDINE
• F6435-0683
• (3-(phenylsulfonyl)pyrrolidin-1-yl)(pyridin-2-yl)methanone

• Inchi： 1S/C16H16N2O3S/c19-16(15-8-4-5-10-17-15)18-11-9-14(12-18)22(20,21)13-6-2-1-3-7-13/h1-8,10,14H,9,11-12H2
• InChI Key： MHCYJFDCZDFMDV-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C1CN(C(C2C=CC=CN=2)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 316.08816355g/mol
• Monoisotopic Mass: 316.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 75.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives

Additional information on 2-3-(benzenesulfonyl)pyrrolidine-1-carbonylpyridine

Introduction to 2-3-(benzenesulfonyl)pyrrolidine-1-carbonylpyridine (CAS No. 1448075-85-1)

2-3-(benzenesulfonyl)pyrrolidine-1-carbonylpyridine (CAS No. 1448075-85-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrrolidine ring, a pyridine moiety, and a benzenesulfonyl group. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 2-3-(benzenesulfonyl)pyrrolidine-1-carbonylpyridine can be represented as follows: C₁₆H₁₆N₂O₃S. The molecular weight of this compound is approximately 304.37 g/mol. The presence of the pyrrolidine and pyridine rings imparts specific conformational flexibility and electronic properties, which are crucial for its interactions with biological targets.

In recent years, the study of 2-3-(benzenesulfonyl)pyrrolidine-1-carbonylpyridine has been driven by its potential as a lead compound for the development of novel therapeutic agents. Research has focused on its pharmacological properties, particularly its ability to modulate specific enzymes and receptors involved in various disease pathways. For instance, studies have shown that this compound exhibits potent inhibitory activity against certain kinases, making it a promising candidate for the treatment of cancers and inflammatory diseases.

The synthesis of 2-3-(benzenesulfonyl)pyrrolidine-1-carbonylpyridine involves several steps, including the formation of the pyrrolidine ring, the introduction of the benzenesulfonyl group, and the coupling with the pyridine moiety. Various synthetic routes have been explored to optimize yield and purity, with some methods utilizing microwave-assisted synthesis to enhance efficiency. The choice of synthetic strategy depends on factors such as cost, scalability, and environmental impact.

In terms of biological evaluation, 2-3-(benzenesulfonyl)pyrrolidine-1-carbonylpyridine has been tested in both in vitro and in vivo models. In vitro studies have demonstrated its ability to inhibit specific enzymes at low micromolar concentrations, indicating high potency. In vivo studies using animal models have further confirmed its efficacy and provided insights into its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME).

The safety profile of 2-3-(benzenesulfonyl)pyrrolidine-1-carbonylpyridine is an important consideration for its potential use in clinical settings. Preclinical toxicology studies have shown that this compound exhibits a favorable safety margin, with no significant adverse effects observed at therapeutic doses. However, further research is needed to fully understand its long-term safety and potential side effects.

In addition to its therapeutic potential, 2-3-(benzenesulfonyl)pyrrolidine-1-carbonylpyridine has also been investigated for its use as a tool compound in academic research. Its unique structural features make it an excellent probe for studying protein-protein interactions and enzyme mechanisms. Researchers have utilized this compound to gain insights into the structural basis of enzyme inhibition and to identify new targets for drug discovery.

The current landscape of medicinal chemistry is rapidly evolving, with a growing emphasis on the development of highly selective and potent small molecules. In this context, compounds like 2-3-(benzenesulfonyl)pyrrolidine-1-carbonylpyridine represent important advances in the field. Ongoing research aims to optimize the structure of this compound through rational design approaches, such as structure-based drug design (SBDD) and fragment-based drug discovery (FBDD).

In conclusion, 2-3-(benzenesulfonyl)pyrrolidine-1-carbonylpyridine (CAS No. 1448075-85-1) is a promising compound with significant potential in both pharmaceutical development and academic research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and optimization. As research continues to advance, it is likely that this compound will play an increasingly important role in the discovery of new therapeutic agents for various diseases.